Cas no 1824218-84-9 (Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate)

• Product Name: Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate
• CAS No: 1824218-84-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5463848
• Update Time: 2025-06-07

Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate
• Z1509117646
• 1-Azetidinecarboxylic acid, 2-formyl-3,3-dimethyl-, 1,1-dimethylethyl ester
• Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-11(4,5)8(12)6-13/h6,8H,7H2,1-5H3
• InChI Key： JKBBQSCJTCYVRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)C1C=O)=O

Computed Properties

• Exact Mass: 213.13649347 g/mol
• Monoisotopic Mass: 213.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.27
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate

Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate (CAS No. 1824218-84-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate (CAS No. 1824218-84-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of the tert-butyl protecting group and the formyl functionality makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel drugs and therapeutic agents.

The synthesis of tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate typically involves several well-established methods. One common approach is the reaction of tert-butyl azetidine-1-carboxylate with an appropriate aldehyde or ketone, followed by selective oxidation to introduce the formyl group. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which are increasingly favored in both academic and industrial settings.

In terms of its physical and chemical properties, tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate is a colorless solid with a molecular weight of 207.26 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits excellent stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its spectral properties, including NMR and mass spectrometry data, have been extensively characterized, providing valuable information for its identification and purity assessment.

The biological activity of tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate has been the subject of numerous studies. Research has shown that azetidines with formyl functionalities can exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. For instance, compounds derived from this scaffold have been investigated for their potential as inhibitors of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. Additionally, the formyl group can serve as a bioisostere for other functional groups, allowing for the fine-tuning of pharmacological properties through structure-activity relationship (SAR) studies.

In the context of medicinal chemistry, tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate has been used as a key intermediate in the synthesis of several drug candidates. One notable example is its application in the development of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRPs) involved in viral replication. The unique structural features of this compound enable it to effectively interact with specific binding sites on these enzymes, thereby inhibiting their activity and reducing viral load. Clinical trials involving these compounds have shown promising results, highlighting their potential as therapeutic agents.

Beyond its direct applications in drug discovery, tert-butyl 2-formymethylazetidine-1-carboxylate has also found utility in other areas of chemical research. For instance, it has been used as a building block in combinatorial chemistry approaches to generate libraries of diverse compounds for high-throughput screening. The ability to rapidly synthesize large numbers of structurally related molecules using this scaffold has accelerated the identification of lead compounds with desired biological activities.

In conclusion, tert-butyl 2-formymethylazetidine-1-carboxylate (CAS No. 1824218-84-9) is a highly valuable compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile synthetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.